Cas no 7355-84-2 (4-(3-Methoxyphenyl)-3-hexanone)

• Product Name: 4-(3-Methoxyphenyl)-3-hexanone
• CAS No: 7355-84-2
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 578280
• PubChem ID: 248764
• Update Time: 2025-10-30

4-(3-Methoxyphenyl)-3-hexanone Chemical and Physical Properties

Names and Identifiers

• 3-Hexanone,4-(3-methoxyphenyl)-
• 3-(m-Methoxyphenyl)-4-hexanone
• 4-(3-methoxyphenyl)hexan-3-one
• NSC66201
• NSC-66201
• AKOS024323040
• 4-(3-Methoxyphenyl)-3-Hexanone
• 7355-84-2
• APOLAIBEAIHBSO-UHFFFAOYSA-N
• DTXSID90290034
• 4-(3-Methoxyphenyl)-3-hexanone

• Inchi： 1S/C13H18O2/c1-4-12(13(14)5-2)10-7-6-8-11(9-10)15-3/h6-9,12H,4-5H2,1-3H3
• InChI Key： APOLAIBEAIHBSO-UHFFFAOYSA-N
• SMILES： O=C(CC)C(C1C=CC=C(C=1)OC)CC

Computed Properties

• Exact Mass: 206.130679813g/mol
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.981
• Boiling Point: 290.8°Cat760mmHg
• Flash Point: 114°C
• Refractive Index: 1.492
• PSA: 26.30000
• LogP: 3.16790

Additional information on 4-(3-Methoxyphenyl)-3-hexanone

Comprehensive Overview of 4-(3-Methoxyphenyl)-3-hexanone (CAS No. 7355-84-2): Properties, Applications, and Industry Insights

4-(3-Methoxyphenyl)-3-hexanone (CAS 7355-84-2) is a specialized organic compound gaining attention in pharmaceutical and fragrance industries due to its unique structural properties. This ketone derivative features a methoxy-substituted phenyl ring, which enhances its reactivity and solubility in organic solvents. Researchers frequently search for "synthesis of 4-(3-Methoxyphenyl)-3-hexanone" or "CAS 7355-84-2 applications," reflecting growing interest in its synthetic pathways and commercial potential.

The compound's molecular formula (C13H18O2) and moderate polarity make it valuable for flavor and fragrance formulations. Recent studies highlight its role as a precursor in fine chemical synthesis, particularly for aryl ketone intermediates. Industry trends show increased queries about "green chemistry approaches for 7355-84-2" and "bioactive derivatives of 3-hexanone," aligning with sustainability demands in chemical manufacturing.

From a technical perspective, 4-(3-Methoxyphenyl)-3-hexanone exhibits stability under standard conditions (melting point: 45-47°C, boiling point: 285°C). Its UV absorption spectrum (λ_max 270-280 nm) makes it relevant for analytical chemistry applications. Laboratories often inquire about "HPLC methods for CAS 7355-84-2" or "NMR characterization data," indicating need for precise quality control protocols.

Innovative applications are emerging in material science, where the compound's aromatic moiety facilitates polymer modification. Patent analyses reveal growing interest in "7355-84-2 as plasticizer additive" and "photostabilizer properties." The compound's low toxicity profile (as per OECD guidelines) further supports its adoption in consumer product formulations.

Market analysts note rising demand for high-purity 4-(3-Methoxyphenyl)-3-hexanone (>98%), driven by electronic chemicals and advanced coating sectors. SEO data shows frequent searches for "suppliers of CAS 7355-84-2" and "technical specifications sheet," underscoring its industrial relevance. Regulatory compliance (REACH, FDA) remains a key discussion point among manufacturers.

Future research directions may explore the compound's potential in biocatalysis and asymmetric synthesis. Academic interest centers on "enantioselective reduction of 3-hexanone derivatives" and "computational modeling of methoxyphenyl interactions." These developments position 7355-84-2 as a versatile building block in modern organic chemistry.